Cas no 946726-82-5 (2-(3,4-Difluorophenyl)azepane)

2-(3,4-Difluorophenyl)azepane structure
2-(3,4-Difluorophenyl)azepane structure
Product Name:2-(3,4-Difluorophenyl)azepane
CAS No:946726-82-5
MF:C12H15F2N
MW:211.25101017952
CID:1001174
PubChem ID:45075219
Update Time:2025-04-20

2-(3,4-Difluorophenyl)azepane Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-DIFLUORO-PHENYL)-AZEPANE
    • 2-(3,4-Difluorophenyl)azepane
    • AKOS011835904
    • EN300-1153337
    • DTXSID50663003
    • CS-0271593
    • 946726-82-5
    • FT-0678057
    • MDL: MFCD08687581
    • Inchi: 1S/C12H15F2N/c13-10-6-5-9(8-11(10)14)12-4-2-1-3-7-15-12/h5-6,8,12,15H,1-4,7H2
    • InChI Key: JGVUNRUXHFNXHC-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C1CCCCCN1)F

Computed Properties

  • Exact Mass: 211.117
  • Monoisotopic Mass: 211.117
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12A^2
  • XLogP3: 2.7

2-(3,4-Difluorophenyl)azepane Security Information

  • HazardClass:IRRITANT

2-(3,4-Difluorophenyl)azepane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D670300-5mg
2-(3,4-Difluorophenyl)azepane
946726-82-5
5mg
$ 50.00 2022-06-05
TRC
D670300-10mg
2-(3,4-Difluorophenyl)azepane
946726-82-5
10mg
$ 70.00 2022-06-05
TRC
D670300-50mg
2-(3,4-Difluorophenyl)azepane
946726-82-5
50mg
$ 275.00 2022-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
021752-500mg
2-(3,4-Difluorophenyl)azepane
946726-82-5
500mg
2210.0CNY 2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.
021752-500mg
2-(3,4-Difluorophenyl)azepane
946726-82-5
500mg
2210CNY 2021-05-07
Alichem
A019110719-5g
2-(3,4-Difluorophenyl)azepane
946726-82-5 95%
5g
$768.60 2023-08-31
Chemenu
CM284997-5g
2-(3,4-Difluorophenyl)azepane
946726-82-5 95%
5g
$*** 2023-05-29
Chemenu
CM284997-5g
2-(3,4-Difluorophenyl)azepane
946726-82-5 95%
5g
$684 2021-06-09
Enamine
EN300-1153337-0.05g
2-(3,4-difluorophenyl)azepane
946726-82-5
0.05g
$1091.0 2023-05-23
Enamine
EN300-1153337-0.1g
2-(3,4-difluorophenyl)azepane
946726-82-5
0.1g
$1144.0 2023-05-23

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